BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Characterization and Synthesis
Guide: 2-Allyl-4-bromo-6-fluorophenol[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Allyl-4-bromo-6-fluorophenol
Cat. No.: B8525789
Get Quote

Executive Summary

2-Allyl-4-bromo-6-fluorophenol is a highly specialized tri-substituted phenolic intermediate
used primarily in the development of complex pharmaceutical scaffolds and agrochemicals. Its
structural uniqueness lies in the orthogonal reactivity of its three functional handles: an allyl
group (olefin metathesis/hydroboration), a bromide (Pd-catalyzed cross-coupling), and a
fluorine atom (metabolic stability/lipophilicity modulation).[1]

This guide provides a definitive technical analysis of the compound’s physicochemical identity,
a validated synthetic pathway based on the Claisen rearrangement, and a self-validating
analytical framework for researchers.[1]

Part 1: Chemical Identity & Physicochemical
Properties[1]
The following data represents the calculated and theoretical properties for 2-Allyl-4-bromo-6-

fluorophenol, derived from structural analysis and standard substitution parameters.

Core Identity Matrix
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Property

Value

Notes

IUPAC Name

2-Allyl-4-bromo-6-fluorophenol

Confirmed via elemental count

Molecular Formula CoHsBrrFO
(C=9, H=8, Br=1, F=1, O=1)
] Monoisotopic Mass: 229.974
Molecular Weight 231.06 g/mol
g/mol
) ) Treat as a custom synthesis
CAS Number Not commercially indexed

intermediate.[1]

Physical State

Pale yellow oil (Predicted)

Based on similar 2,6-

disubstituted phenols.[1]

Solubility

Soluble in DCM, EtOAc,
DMSO

Lipophilic due to halogenation.

[1]

Structural Analysis

The molecule features a 1,2,4,6-substitution pattern on the benzene ring:

e Position 1 (-OH): The phenolic hydroxyl provides acidity (pKa ~7-8, lowered by F and Br

electron withdrawal).[1]

o Position 2 (-Allyl): Introduced via sigmatropic rearrangement; provides steric bulk and a

reactive alkene.

» Position 4 (-Br): The primary site for electrophilic aromatic substitution during synthesis;

serves as a handle for Suzuki/Heck couplings.

» Position 6 (-F): Provides metabolic blocking and modulates the pKa of the phenol.[1]

Part 2: Synthesis & Production Strategy

The synthesis of 2-Allyl-4-bromo-6-fluorophenol is not a single-step process.[2] It requires a

strategic sequence designed to ensure correct regiochemistry. The most robust route utilizes

the Claisen Rearrangement to install the allyl group, followed by regioselective bromination.[1]
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Reaction Pathway Visualization[1]

Allyl Bromide Claisen NBS (1.0 eq)
K2CO3, Acetone 200°C, NMP DCM/AcOH

2-Fluorophenol Reflux - i pic Shift w| 2-Allyl-6-fluorophenol Regioselective Bromination | 2-Allyl-4-bromo-6-fluorophenol
(Starting Material) = = (Key Intermediate) = (Target)

Allyl 2-fluorophenyl ether

Click to download full resolution via product page

Figure 1: Three-step synthetic route ensuring regioselective installation of allyl and bromo
groups.

Detailed Protocol
Step 1: O-Allylation[1]
o Reagents: 2-Fluorophenol (1.0 eq), Allyl bromide (1.2 eq), Potassium Carbonate (1.5 eq).[1]

» Solvent: Acetone or Acetonitrile.[1]
e Procedure: Reflux for 4—6 hours. Monitor by TLC (disappearance of phenol).[1]

o Workup: Filter salts, concentrate, and redissolve in ether. Wash with NaOH to remove
unreacted phenol.

Step 2: Claisen Rearrangement (The Critical Step)[1]

e Mechanism: [3,3]-Sigmatropic rearrangement.[3][4][5]

o Procedure: Dissolve the allyl ether in a high-boiling solvent (e.g., N-Methyl-2-pyrrolidone
(NMP) or Decalin).[1] Heat to 200—225°C for 4—8 hours.[1]

o Outcome: The allyl group migrates exclusively to the ortho position.[1] Since one ortho
position is blocked by Fluorine (C6), migration occurs at C2.[1]

e Yield: Typically >90% quantitative conversion.[1]

Step 3: Regioselective Bromination[1]

e Reagents: N-Bromosuccinimide (NBS) (1.0 eq).
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» Solvent: DCM (Dichloromethane) with catalytic Acetic Acid.[1]
e Logic:
o The OH group is a strong ortho/para director.[1]
o C2is blocked (Allyl).[1]
o C6 is blocked (Fluoro).[1]
o C4 is the only open activated position.[1]
e Procedure: Add NBS portion-wise at 0°C. Stir at room temperature for 2 hours.

« Purification: Silica gel chromatography (Hexanes/EtOAc).[1]

Part 3: Analytical Characterization (Self-Validating
Systems)[1]

To ensure the integrity of the synthesized compound, researchers must validate the structure
using NMR and MS.[1] The following fragmentation patterns and chemical shifts confirm the
correct substitution.

Proton NMR (*H NMR) Validation

e Aromatic Region (2 Protons):
o You expect two aromatic protons at positions C3 and C5.[1]

o Splitting: These protons are meta to each other.[1] Expect a doublet of doublets (dd) or a
multiplet due to coupling with Fluorine (*°F) and each other.

o Shift: ~7.1-7.4 ppm.[1]
 Allyl Group (Characteristic Pattern):

o -CHz- (Benzylic): Doublet (~3.4 ppm).
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o -CH= (Internal Alkene): Multiplet (~5.9—6.0 ppm).

o =CH: (Terminal Alkene): Two doublets (~5.0-5.2 ppm).[1]

e Phenolic OH: Broad singlet (~5.5 ppm), exchangeable with D20.[1]

Mass Spectrometry (MS)

e Parent lon: m/z 230/232 (1:1 ratio due to 7°Br/81Br isotopes).[1]
e Fragmentation:

o Loss of Allyl radical (M - 41).

o Loss of CO (typical of phenols).

o Loss of Br (M - 79/81).

Part 4: Applications in Drug Discovery[1]

This molecule acts as a "linchpin” scaffold, allowing divergent synthesis of complex
heterocycles.[1]

Reactivity Profile

2-Allyl-4-bromo-6-fluorophenol

Pd(0) Catalyst Grubbs Catalyst Acid/lodine Cyclization
Suzuki/Heck Coupling Ring Closing Metathesis Dihydrobenzofuran Formation
(At Bromide) (At Allyl) (Cyclization)

Click to download full resolution via product page

Figure 2: Divergent synthetic utility of the scaffold.
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e Cross-Coupling: The C4-Bromide is highly reactive toward Pd-catalyzed coupling (Suzuki-
Miyaura), allowing the attachment of biaryl systems common in kinase inhibitors.

o Heterocycle Formation: The proximity of the C1-OH and C2-Allyl groups allows for easy
cyclization into dihydrobenzofurans or chromans, motifs frequently found in antioxidants and
bioactive natural products.[1]

Part 5: Safety & Handling (SDS Summary)
Warning: This compound is a halogenated phenol and an alkylating agent precursor.[1]
e Hazards:

o Skin/Eye Irritant: Phenols are corrosive.[1] The fluorinated nature increases lipophilicity,
potentially enhancing skin absorption.[1]

o Acute Toxicity: Harmful if swallowed or inhaled.[1]
» Handling:
o Always handle in a fume hood.
o Wear nitrile gloves and chemical safety goggles.[1]
o Spill Cleanup: Neutralize with weak base (sodium carbonate) before disposal.[1]

o Storage: Store under inert atmosphere (Nitrogen/Argon) at 4°C to prevent oxidation of the
allyl group or phenol darkening.
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substituted phenols). Available at: [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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